Cas no 7689-63-6 (4-Chloro-1,5-naphthyridine)

• Product Name: 4-Chloro-1,5-naphthyridine
• CAS No: 7689-63-6
• MF: C₈H₅ClN₂
• MW: 164.591700315475
• MDL: MFCD07787239
• CID: 858213
• PubChem ID: 596262
• Update Time: 2025-10-28

4-Chloro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1,5-naphthyridine
• 1,5-Naphthyridine, 4-chloro-
• 4-Chlor-1,5-naphthyridin
• 4-Chlor-1,5-naphtyridin
• 4-chloranyl-1,5-naphthyridine
• 4-chloro-[1,5]naphthyridine
• 8-chloro-1,5-naphthyridine
• 7689-63-6
• A838889
• FT-0742836
• SB15636
• DTXSID50344365
• SCHEMBL11391
• MFCD07787239
• AKOS006287605
• CS-0050956
• AC-17206
• EN300-225589
• AMY19119
• AS-38147
• DTXCID10295440
• DB-014450
• SY099516

• MDL： MFCD07787239
• Inchi： 1S/C8H5ClN2/c9-6-3-5-10-7-2-1-4-11-8(6)7/h1-5H
• InChI Key： JECKUINVSSXFNR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC=NC2=1

Computed Properties

• Exact Mass: 164.01400
• Monoisotopic Mass: 164.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.349
• Melting Point: 102-103 ºC
• PSA: 25.78000
• LogP: 2.28320

4-Chloro-1,5-naphthyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-Chloro-1,5-naphthyridine

4-Chloro-1,5-naphthyridine (CAS No. 7689-63-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Chloro-1,5-naphthyridine, identified by the chemical abstracts service number CAS No. 7689-63-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry. This compound, characterized by its chlorinated naphthyridine core, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural framework, combining the rigidity of the fused bicyclic system with the electron-withdrawing effect of the chlorine substituent, makes it an invaluable building block for medicinal chemists.

The< strong>4-Chloro-1,5-naphthyridine molecule possesses a distinct electronic distribution that facilitates diverse chemical transformations. The chlorine atom at the 4-position enhances reactivity at the 1 and 5 positions, allowing for selective functionalization. This property is particularly advantageous in multi-step synthetic routes where precise control over reaction outcomes is essential. The compound's ability to undergo nucleophilic substitution reactions makes it a preferred choice for constructing more complex scaffolds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, cancer and infectious diseases have been prominent areas of investigation. The< strong>4-Chloro-1,5-naphthyridine scaffold has been incorporated into several drug candidates that exhibit promising pharmacological activity. For instance, derivatives of this compound have shown efficacy in inhibiting kinases and other enzymes involved in tumor progression. The chlorinated naphthyridine core contributes to binding affinity and metabolic stability, which are critical factors in drug design.

One of the most intriguing aspects of< strong>4-Chloro-1,5-naphthyridine is its role in the development of antiviral agents. Researchers have leveraged its structural features to design molecules that interfere with viral replication cycles. Specifically, modifications at the 1 and 5 positions have been explored to enhance interactions with viral proteases and polymerases. These studies highlight the compound's versatility and its potential in addressing emerging infectious diseases.

The synthesis of< strong>4-Chloro-1,5-naphthyridine typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies have been particularly useful in constructing the naphthyridine ring system efficiently.

The pharmacokinetic properties of< strong>4-Chloro-1,5-naphthyridine-based drug candidates are another area of active investigation. Researchers are focusing on optimizing solubility, bioavailability, and systemic exposure to enhance therapeutic efficacy. Computational modeling and high-throughput screening techniques have accelerated the discovery process by allowing rapid evaluation of structural modifications.

In conclusion, 4-Chloro-1,5-naphthyridine (CAS No. 7689-63-6) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it indispensable for designing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.